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Compound of Interest

Compound Name: 1-Bromohexadecane-16,16,16-d3

Cat. No.: B1376988

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
Cetyl bromide-16,16,16-d3, a deuterated form of cetyl bromide (1-bromohexadecane). The
substitution of deuterium for hydrogen at the terminal methyl group imparts subtle but
significant changes to the molecule's properties, making it a valuable tool in various research
applications, particularly in studies involving mass spectrometry and neutron scattering. This
document outlines key physical data, details the experimental protocols for their determination,
and illustrates a relevant experimental workflow.

Core Physical Properties

The introduction of deuterium increases the molecular weight of Cetyl bromide without altering
its chemical reactivity, a feature that is exploited in its applications as an internal standard and
in mechanistic studies.

Quantitative Data Summary

The table below summarizes the key physical properties of Cetyl bromide-16,16,16-d3 in
comparison to its non-deuterated analogue.
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Property

Cetyl Bromide-16,16,16-d3

Cetyl Bromide (1-
Bromohexadecane)

Synonyms

Hexadecyl-16,16,16-d3
bromide

1-Bromohexadecane,

Hexadecyl bromide

Molecular Formula Ci6H30D3Br Ci6H33Br
Molecular Weight 308.36 g/mol 305.34 g/mol [1]
Melting Point 16-18 °C 15-18 °C[2][3]
- ) 188 °C at 10 mmHg[4], 336 °C
Boiling Point 190 °C at 11 mmHg
at 760 mmHg[2]
Density 1.009 g/mL at 25 °C ~1.0 g/mL at 25 °C[2]
) ] Insoluble in water; Soluble in
- Insoluble in water; Soluble in ] )
Solubility organic solvents like alcohols,
alcohols, ethers, acetone.
ethers, and acetone.[2][4]
Not explicitly stated, likely Clear amber to pale brown
Appearance

similar to non-deuterated form

liquid/semi-solid.[2][4]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of
long-chain alkyl halides like Cetyl bromide-16,16,16-d3.

Melting Point Determination (Capillary Method for Waxy

Solids)

Given the low melting point and waxy nature of cetyl bromide, the capillary melting point

method is appropriate.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp)

o Glass capillary tubes (one end sealed)
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e Thermometer
e Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: If the sample is not a fine powder, gently pulverize a small amount
using a mortar and pestle.

o Loading the Capillary Tube: Press the open end of the capillary tube into the powdered
sample. A small amount of the solid will be forced into the tube.

o Packing the Sample: Invert the tube and tap it gently on a hard surface to cause the solid to
fall to the sealed end. The packed sample height should be 2-3 mm.

e Measurement:
o Place the capillary tube in the heating block of the melting point apparatus.
o Heat the sample rapidly to about 10-15°C below the expected melting point.

o Then, reduce the heating rate to 1-2°C per minute to ensure thermal equilibrium between
the sample, the heating block, and the thermometer.

o Record the temperature at which the first droplet of liquid appears (the onset of melting).

o Record the temperature at which the last solid crystal melts (completion of melting). The
melting point is reported as this range.

o Cooling and Repetition: Allow the apparatus to cool. A fresh sample in a new capillary tube
should be used for a second determination to ensure accuracy.

Boiling Point Determination (Vacuum Distillation)

Due to the high boiling point of cetyl bromide at atmospheric pressure and the potential for
decomposition, vacuum distillation is the preferred method for determining its boiling point.

Apparatus:
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« Distillation flask

o Claisen adapter

e Condenser

e Receiving flask (e.g., a "cow" or "pig" adapter with multiple flasks)
e Thermometer and adapter

e Vacuum pump with a trap (e.g., cooled with liquid nitrogen)

o Heating mantle and stir plate with a stir bar

e Manometer to measure pressure

Procedure:

o Apparatus Setup: Assemble the vacuum distillation apparatus, ensuring all glass joints are
properly greased and sealed to prevent leaks. The Claisen adapter helps to prevent bumping
of the liquid into the condenser.

o Sample Addition: Place the liquid sample and a magnetic stir bar into the distillation flask.

e System Evacuation: Turn on the stirring and then slowly apply the vacuum. The liquid may
initially boil as dissolved gases and low-boiling impurities are removed.

e Heating: Once the pressure has stabilized, begin to heat the distillation flask gently.

» Boiling Point Measurement: The boiling point is the temperature at which the liquid is actively
boiling and a steady stream of condensate is observed on the thermometer bulb and in the
condenser. Record the temperature and the pressure from the manometer.

e Collection: Collect the distilled liquid in the receiving flask.

o Shutdown: After the distillation is complete, remove the heating mantle first, allow the system
to cool, and then slowly and carefully re-introduce air into the apparatus before turning off the
vacuum.
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Density Determination (Pycnometer Method)

The pycnometer method provides a precise determination of the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a specific volume)

Analytical balance

Thermometer

Water bath

Procedure:

o Mass of Empty Pycnometer: Thoroughly clean and dry the pycnometer and its stopper.
Weigh the empty pycnometer on an analytical balance and record the mass (ma).

e Mass of Pycnometer with Sample: Fill the pycnometer with the liquid sample, ensuring there
are no air bubbles. Insert the stopper, allowing excess liquid to exit through the capillary.
Place the pycnometer in a constant temperature water bath until it reaches thermal
equilibrium.

» Drying and Weighing: Remove the pycnometer from the water bath and carefully dry the
exterior. Weigh the filled pycnometer and record the mass (mz).

e Mass of Pycnometer with Water: Clean the pycnometer and repeat the process using
distilled water of a known density (p_water) at the same temperature. Record the mass of
the pycnometer filled with water (ms).

 Calculation:
o Mass of the sample (m_sample) = mz - mz
o Mass of the water (m_water) = ms - mz

o Volume of the pycnometer (V) = m_water / p_water
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o Density of the sample (p_sample) = m_sample / V

Solubility Determination (Qualitative)

A qualitative assessment of solubility in various solvents is a fundamental physical
characteristic.

Apparatus:

e Small test tubes

o Vortex mixer or stirring rod

o Selection of solvents (e.g., water, ethanol, diethyl ether, acetone, hexane)
Procedure:

o Sample Addition: Place a small, consistent amount of Cetyl bromide-16,16,16-d3 (e.g., ~25
mg or a few drops) into a series of clean, dry test tubes.

e Solvent Addition: Add a small volume (e.g., 1 mL) of a solvent to the first test tube.
e Mixing: Vigorously agitate the mixture using a vortex mixer or by stirring for a set period.

o Observation: Observe whether the solid or liquid solute dissolves completely, partially, or not
at all. Record the observation.

o Repeat: Repeat the process for each of the selected solvents. Solubility can be categorized
as soluble, partially soluble, or insoluble.

Experimental Workflow Visualization

Cetyl bromide and its deuterated analogues are often used as surfactants in the study of
micelle formation. Small-Angle Neutron Scattering (SANS) is a powerful technique for
characterizing the size, shape, and aggregation number of these micelles. The use of
deuterated components allows for contrast variation, which can highlight different parts of the
micellar structure.
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Sample Preparation

Start: Prepare Micellar Solutions

Deuterated Sample Protonated Sample

Prepare contrast-matched solutions
(mixtures of H20 and D20)

Prepare Cetyl bromide-16,16,16-d3 in D20

Prepare non-deuterated Cetyl bromide in H20

SANS Ej Periment

\

Place sample in SANS instrument

Expose sample to neutron beam

Measure scattered neutrons at various angles

Data Iwalysis

Collect raw scattering data
(Intensity vs. Scattering Vector q)

A\

G‘:orrect for background scatteringa

Y
Fit data to micellar models
e )

.g., core-shell sphere, ellipsoid

Determine micelle parameters:

- Aggregation Number
- Core and Shell Radii
- Shape

Click to download full resolution via product page

Workflow for SANS analysis of micelles using deuterated surfactants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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